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Compound of Interest

Compound Name:
1-(4-Methoxy-2-pyridinyl)-1-

propanone

Cat. No.: B8640026

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of 1-(4-Methoxy-2-pyridinyl)-1-
propanone, a heterocyclic ketone of interest in medicinal chemistry and drug discovery. This

document delves into its chemical identity, proposed synthesis, physicochemical properties,

and potential applications, offering a foundational resource for researchers in the field.

Chemical Identity and Nomenclature
IUPAC Name: 1-(4-Methoxy-2-pyridinyl)-1-propanone[1]

Synonyms: 4-Methoxy-2-propionylpyridine

CAS Number: 859171-67-8[1]

Molecular Formula: C₉H₁₁NO₂[1]

Molecular Weight: 165.19 g/mol [1]
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Chemical Structure:

Figure 1: 2D structure of 1-(4-Methoxy-2-pyridinyl)-1-propanone.

Physicochemical and Spectroscopic Data
While detailed experimental data for this specific compound is not widely available in peer-

reviewed literature, the following table summarizes its basic properties and predicted

spectroscopic characteristics based on its structure and data from commercial suppliers.

Property Value Source

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Appearance Expected to be a solid or oil Inferred

SMILES CCC(=O)C1=NC=CC(OC)=C1 [1]

Predicted ¹H NMR See discussion below Inferred

Predicted ¹³C NMR See discussion below Inferred

Predicted IR Spectrum See discussion below Inferred

Predicted Mass Spectrum See discussion below Inferred

Spectroscopic Elucidation (Predicted):

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet), the methoxy group (a singlet), and three aromatic protons on

the pyridine ring. The chemical shifts of the pyridine protons would be influenced by the

positions of the methoxy and propionyl substituents.

¹³C NMR: The carbon NMR spectrum should display nine distinct signals corresponding to

each carbon atom in the molecule. The carbonyl carbon of the propanone group would

appear significantly downfield.
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IR Spectroscopy: Key infrared absorption bands would include a strong C=O stretching

vibration for the ketone (typically around 1680-1700 cm⁻¹), C-O stretching for the methoxy

group, and C=N and C=C stretching vibrations characteristic of the pyridine ring.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) at m/z 165.

Fragmentation patterns would likely involve the loss of the ethyl group (M-29) and other

characteristic cleavages of the pyridine ring and methoxy group.

Synthesis and Reaction Mechanisms
A definitive, published experimental protocol for the synthesis of 1-(4-Methoxy-2-pyridinyl)-1-
propanone is not readily available. However, a plausible and efficient synthetic route can be

designed based on established organometallic chemistry principles, specifically the Grignard

reaction.

Proposed Synthetic Pathway:

Starting Material

Reagent Product

4-Methoxy-2-cyanopyridine

Imine Intermediate
(transient)

1. EtMgBr, THF
2. H₃O⁺ (workup)

Ethylmagnesium Bromide
(Grignard Reagent) 1-(4-Methoxy-2-pyridinyl)-1-propanone

Proposed synthesis of 1-(4-Methoxy-2-pyridinyl)-1-propanone.

Click to download full resolution via product page

Diagram 1: Proposed Grignard reaction for the synthesis of the target compound.

Experimental Protocol (Hypothetical):
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Objective: To synthesize 1-(4-Methoxy-2-pyridinyl)-1-propanone via the addition of a

Grignard reagent to a pyridine nitrile precursor.

Materials:

4-Methoxy-2-cyanopyridine

Ethylmagnesium bromide (solution in THF or diethyl ether)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for anhydrous reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen

or argon) is charged with a solution of 4-methoxy-2-cyanopyridine in anhydrous THF.

Grignard Addition: The flask is cooled in an ice bath (0 °C). The solution of ethylmagnesium

bromide is added dropwise from the dropping funnel to the stirred solution of the nitrile. The

reaction is exothermic and the addition rate should be controlled to maintain the temperature

below 10 °C.

Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for several hours to ensure complete conversion. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: The reaction is carefully quenched by the slow, dropwise addition of saturated

aqueous NH₄Cl solution while cooling the flask in an ice bath.

Extraction: The resulting mixture is transferred to a separatory funnel, and the aqueous layer

is extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). The

combined organic layers are washed with brine.
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Drying and Concentration: The organic phase is dried over anhydrous MgSO₄, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by column chromatography on silica gel to yield

pure 1-(4-Methoxy-2-pyridinyl)-1-propanone.

Causality of Experimental Choices:

Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like

water. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be

used to prevent the quenching of the Grignard reagent.

Inert Atmosphere: The use of a nitrogen or argon atmosphere prevents the reaction of the

Grignard reagent with atmospheric oxygen and moisture.

Controlled Addition and Temperature: The Grignard reaction is exothermic. Slow, controlled

addition of the reagent at a low temperature is crucial to prevent side reactions and ensure a

safe procedure.

Aqueous Workup: The acidic workup (using NH₄Cl, a mild acid) is necessary to hydrolyze

the intermediate imine formed after the addition of the Grignard reagent to the nitrile, yielding

the desired ketone.

Potential Applications in Drug Development and
Research
While specific biological activities of 1-(4-Methoxy-2-pyridinyl)-1-propanone are not

extensively documented, the 2-acylpyridine scaffold is a known pharmacophore present in

various biologically active molecules. This suggests that the target compound could serve as a

valuable intermediate or a candidate for screening in several therapeutic areas.

Antimalarial Agents: Thiosemicarbazone derivatives of 2-acylpyridines have shown

promising in vitro activity against chloroquine-resistant strains of Plasmodium falciparum.[2]

[3] The ketone functionality in 1-(4-methoxy-2-pyridinyl)-1-propanone provides a handle

for the synthesis of such derivatives.
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Anticancer and Antimicrobial Agents: The 2-acetylpyridine moiety has been incorporated into

Schiff base ligands and their metal complexes, which have been investigated for their

cytotoxic and antimicrobial properties.[4]

Neurological Disorders: 4-Methoxypyridine derivatives are used as building blocks in the

synthesis of pharmaceuticals targeting neurological disorders.[5] The title compound could

be a precursor for novel central nervous system (CNS) active agents.

Enzyme Inhibitors: The pyridine ring is a common feature in many enzyme inhibitors. For

instance, sulfonamide methoxypyridine derivatives have been developed as PI3K/mTOR

dual inhibitors for cancer therapy.[6]

The presence of the methoxy group, a common substituent in drug molecules, can influence

the compound's pharmacokinetic properties, such as metabolic stability and bioavailability.

Conclusion
1-(4-Methoxy-2-pyridinyl)-1-propanone is a heterocyclic ketone with potential as a versatile

building block in medicinal chemistry. While detailed experimental data is currently sparse in

the public domain, its synthesis is achievable through established synthetic methodologies like

the Grignard reaction. The presence of the 2-acylpyridine and 4-methoxypyridine motifs

suggests that this compound and its derivatives could be explored for a range of

pharmacological activities, including antimalarial, anticancer, and CNS-related applications.

Further research is warranted to fully elucidate the chemical and biological properties of this

compound and to unlock its potential in drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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